Cas no 1638744-12-3 ((1S)-2,2-Difluorocyclohexan-1-amine hydrochloride)

(1S)-2,2-Difluorocyclohexan-1-amine hydrochloride is a chiral amine derivative featuring a difluorinated cyclohexane backbone. Its stereospecific (1S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The difluorination enhances metabolic stability and lipophilicity, while the hydrochloride salt improves solubility and handling. This compound serves as a versatile intermediate in medicinal chemistry, particularly for developing bioactive molecules targeting CNS disorders or enzyme inhibition. Its rigid cyclohexane structure contributes to conformational control in drug design. The product is typically supplied as a white crystalline solid with well-characterized purity, suitable for research and industrial-scale applications requiring precise stereochemical control.
(1S)-2,2-Difluorocyclohexan-1-amine hydrochloride structure
1638744-12-3 structure
Product Name:(1S)-2,2-Difluorocyclohexan-1-amine hydrochloride
CAS No:1638744-12-3
MF:C6H12ClF2N
MW:171.61598777771
MDL:MFCD28502321
CID:3165374
PubChem ID:92131084
Update Time:2025-10-29

(1S)-2,2-Difluorocyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S)-2,2-Difluorocyclohexan-1-amine hydrochloride
    • 1638744-12-3
    • (1S)-2,2-Difluorocyclohexan-1-amine HCl
    • AKOS030628502
    • (1S)-2,2-difluorocyclohexan-1-amine;hydrochloride
    • P15787
    • Cyclohexanamine, 2,2-difluoro-, hydrochloride (1:1), (1S)-
    • MFCD28502321
    • AS-52841
    • (S)-2,2-Difluorocyclohexanaminehydrochloride
    • CS-0053587
    • (S)-2,2-Difluorocyclohexanamine hydrochloride
    • EN300-7383467
    • 889-151-9
    • MDL: MFCD28502321
    • Inchi: 1S/C6H11F2N.ClH/c7-6(8)4-2-1-3-5(6)9;/h5H,1-4,9H2;1H/t5-;/m0./s1
    • InChI Key: INIHWKPDAPMHQD-JEDNCBNOSA-N
    • SMILES: Cl.FC1(CCCC[C@@H]1N)F

Computed Properties

  • Exact Mass: 171.0626334g/mol
  • Monoisotopic Mass: 171.0626334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1S)-2,2-Difluorocyclohexan-1-amine hydrochloride Security Information

(1S)-2,2-Difluorocyclohexan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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